Cas no 69875-14-5 (D-Alanine, N-b-alanyl- (9CI))

• Product Name: D-Alanine, N-b-alanyl- (9CI)
• CAS No: 69875-14-5
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 502676
• PubChem ID: 6427015
• Update Time: 2025-04-19

D-Alanine, N-b-alanyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-b-alanyl- (9CI)
• H-BETA-ALA-D-ALA-OH
• H-β-ALA-D-ALA-OH
• B-ALANYL-D-ALANINE
• OSOCQWFTTAPWEK-SCSAIBSYSA-N
• D-Alanine,N-b-alanyl-(9ci)
• AKOS017426940
• 69875-14-5
• (R)-2-(3-aminopropanamido)propanoic acid
• .beta.-Alanylalanine
• .beta.-Ala-Ala
• SCHEMBL10650213

• Inchi： 1S/C6H12N2O3/c1-4(6(10)11)8-5(9)2-3-7/h4H,2-3,7H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
• InChI Key： OSOCQWFTTAPWEK-SCSAIBSYSA-N
• SMILES： O=C(CCN)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 160.08500
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• XLogP3: -3.8

Experimental Properties

• PSA: 92.42000
• LogP: 0.01570